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Compound of Interest

3-amino-4-methoxy-N,N-
Compound Name: _ _
dimethylbenzamide

Cat. No.: B1284832

Technical Guide: 3-amino-4-methoxy-N,N-
dimethylbenzamide

Disclaimer: No specific Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) is
readily available for 3-amino-4-methoxy-N,N-dimethylbenzamide. This document has been
compiled using data from structurally analogous compounds to infer potential hazards,
handling procedures, and physical properties. All researchers and drug development
professionals should handle this compound with extreme caution, assuming it may be
hazardous, and perform a thorough risk assessment before use.

Executive Summary

This technical guide provides a comprehensive overview of the available safety, handling, and
property information for 3-amino-4-methoxy-N,N-dimethylbenzamide. Due to the absence of
a dedicated MSDS for this specific compound, this guide employs a comparative analysis of
structurally similar molecules, including 3-amino-4-methoxybenzamide, 3-amino-4-methoxy-N-
methylbenzamide, and 3-amino-4-methoxybenzanilide. The information herein is intended for
researchers, scientists, and professionals in drug development to facilitate safe handling and
informed use of this compound in a laboratory setting. This guide includes tabulated physical
and chemical data, inferred toxicological profiles, recommended handling and emergency
procedures, and a proposed synthetic workflow.
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Compound Identification and Properties

A definitive CAS number for 3-amino-4-methoxy-N,N-dimethylbenzamide could not be
located, suggesting it is not a widely commercialized substance. The key identification and
property data are therefore inferred from its structure and data from its analogues.

Physical and Chemical Properties of Analogous

Compounds
3-amino-4-

Property . methoxy-N- methoxybenzanilid
methoxybenzamide

3-amino-4- 3-amino-4-

methylbenzamide e
CAS Number 17481-27-5[1][2] 878160-14-6[3] 120-35-4[4][5]
Molecular Formula CsH10N202[1][2] CoH12N202[3] C14H14aN202[4][5]
Molecular Weight 166.18 g/mol 180.20 g/mol [3] 242.28 g/mol
Pale cream to cream
Appearance to pale brown or pale Not specified Cream solid[4]
pink powder[1]
Melting Point 154-161 °CJ[1] Not specified 154-156 °C[4]
No information No information No information
Solubility ) ) )
available available available

Inferred Hazard Identification and Toxicological
Profile

The hazard profile for 3-amino-4-methoxy-N,N-dimethylbenzamide is inferred from the
known hazards of its close structural analogs. The primary amide and N-methyl versions are
considered hazardous.

GHS Hazard Classification of Ahalogous Compounds
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Hazard Class

3-amino-4-
methoxybenzamide

3-amino-4-methoxy-N-
methylbenzamide

Acute Toxicity, Oral

Not Classified

Harmful if swallowed (H302)[3]

Skin Corrosion/Irritation

Causes skin irritation (H315)[6]

Causes skin irritation (H315)[3]

Serious Eye Damage/Irritation

Causes serious eye irritation
(H319)[6]

Causes serious eye irritation
(H319)[3]

Specific Target Organ Toxicity
(Single Exposure)

May cause respiratory irritation
(H335)[6]

May cause respiratory irritation
(H335)[3]

Based on this data, it is prudent to assume that 3-amino-4-methoxy-N,N-dimethylbenzamide

may be harmful if swallowed, cause skin and serious eye irritation, and may cause respiratory

irritation.

Experimental Protocols and Handling

Given the inferred hazards, stringent safety protocols should be followed when handling 3-

amino-4-methoxy-N,N-dimethylbenzamide.

Personal Protective Equipment (PPE) and Engineering

Controls

e Engineering Controls: Work should be conducted in a well-ventilated fume hood to minimize

inhalation exposure.

o Eye/Face Protection: Chemical safety goggles and/or a face shield are mandatory.

o Skin Protection: A lab coat and chemically resistant gloves (e.g., nitrile) are required.

» Respiratory Protection: If working outside a fume hood or with fine powders where dust may

be generated, a NIOSH-approved respirator with a particulate filter is recommended.

Handling and Storage

o Handling: Avoid contact with skin, eyes, and clothing. Avoid generating dust. Wash hands

thoroughly after handling.
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o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.

First-Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.

e In Case of Skin Contact: Immediately wash the skin with plenty of soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists.

e In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek medical attention.

Diagrams and Workflows
Inferred Hazard Assessment Logic

The following diagram illustrates the logical process of inferring the hazards of the target
compound from its known analogs.
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Inferred Hazard Assessment Workflow

Structurally Similar Compounds

3-amino-4-methoxy-
N-methylbenzamide
(CAS 878160-14-6)

3-amino-4-methoxybenzamide
(CAS 17481-27-5)

3-amino-4-methoxybenzanilide
(CAS 120-35-4)

Harmful if Swallowed
Skin Irritant
Eye Irritant

Respiratory Irritant

Skin Irritant
Eye Irritant
Respiratory Irritant

3-amino-4-methoxy-
N,N-dimethylbenzamide
(Data Unavailable)

Generally not classified
as hazardous

Assumed Similar
Hazard Profile

Inferred Hazards for Target:
- Skin Irritation
- Eye Irritation
- Respiratory Irritation
- Potential Oral Toxicity
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Proposed Synthesis of 3-amino-4-methoxy-N,N-dimethylbenzamide

3-Nitro-4-methoxybenzoic Acid
Activation
(e.g., SOCIz, Oxalyl Chloride)
G—Nitro-4-methoxybenzoyl Chlorida

Amidation with
Dimethylamine (HN(CHs)2)

3-Nitro-4-methoxy-
N,N-dimethylbenzamide

Reduction of Nitro Group
(e.g., H2/Pd-C, SnCl2)

3-Amino-4-methoxy-
N,N-dimethylbenzamide

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1284832?utm_src=pdf-custom-synthesis
https://www.thermofisher.com/order/catalog/product/A13942.14
https://www.thermofisher.com/order/catalog/product/A13942.14
https://webbook.nist.gov/cgi/cbook.cgi?ID=C17481275&Mask=80
https://pubchem.ncbi.nlm.nih.gov/compound/3-amino-4-methoxy-N-methylbenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/3-amino-4-methoxy-N-methylbenzamide
https://www.fishersci.com/store/msds?partNumber=AAA1916809&productDescription=3-AMINO-4-METHOXYBENZANILI+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbull.com/products/3-amino-4-methoxybenzanilide
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-4-methoxybenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-4-methoxybenzamide
https://www.benchchem.com/product/b1284832#3-amino-4-methoxy-n-n-dimethylbenzamide-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1284832#3-amino-4-methoxy-n-n-dimethylbenzamide-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1284832#3-amino-4-methoxy-n-n-dimethylbenzamide-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1284832#3-amino-4-methoxy-n-n-dimethylbenzamide-material-safety-data-sheet-msds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1284832?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1284832?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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